Cas no 1000340-14-6 (5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine)

5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine is a heterocyclic compound featuring a pyrrolopyridine core with chloro and methyl substituents at the 5- and 6-positions, respectively, and an amine group at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro and methyl groups enhance electrophilic substitution selectivity, while the amine functionality offers versatility for further derivatization. Its rigid fused-ring system contributes to stability and binding affinity, making it a valuable intermediate in drug discovery, particularly for kinase inhibitors and other biologically active molecules. High purity and well-defined synthetic routes ensure reproducibility for research and development purposes.

5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine structure

1000340-14-6 structure

Product Name:5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine

CAS No:1000340-14-6

MF:C₈H₈ClN₃

MW:181.622220039368

CID:840569

PubChem ID:24729542

Update Time:2025-05-28

5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine
- 3-Amino-5-chloro-6-methyl-7-azaindole
- DTXSID60646862
- AKOS006312681
- 1000340-14-6
- Inchi： 1S/C8H8ClN3/c1-4-6(9)2-5-7(10)3-11-8(5)12-4/h2-3H,10H2,1H3,(H,11,12)
- InChI Key： OTQWBLFJRWKZDS-UHFFFAOYSA-N
- SMILES： ClC1=C(C)N=C2C(=C1)C(=CN2)N

Computed Properties

Exact Mass: 181.0406750g/mol
Monoisotopic Mass: 181.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 54.7Å²

5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM149507-1g	5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine	1000340-14-6	95%	1g	$1147	2021-06-09
Chemenu	CM149507-1g	5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine	1000340-14-6	95%+	1g	$995	2023-02-19
Alichem	A029181493-250mg	5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine	1000340-14-6	95%	250mg	$499.80	2023-09-04
Alichem	A029181493-1g	5-Chloro-6-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine	1000340-14-6	95%	1g	$1024.40	2023-09-04